Cas no 179055-29-9 (4-(1-methyl-1H-pyrazol-4-yl)benzaldehyde)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)benzaldehyde
• CAS No: 179055-29-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD08669908
• CID: 113062
• PubChem ID: 10821404
• Update Time: 2025-05-25

4-(1-methyl-1H-pyrazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(1-methyl-1H-pyrazol-4-yl)-
• 4-(1-METHYL-1H-PYRAZOL-4-YL)BENZALDEHYDE
• 4-(1-methylpyrazol-4-yl)benzaldehyde
• 4-(1-methyl-pyrazol-4-yl)-benzaldehyde
• AG-E-29416
• CTK4D7162
• I14-33256
• KB-237184
• Benzaldehyde, 4-(1-methyl-1H-pyrazol-4-yl)-
• AS-53380
• EN300-190263
• P16398
• 179055-29-9
• Z732848302
• DTXSID10445327
• AKOS010262601
• MFCD08669908
• A1-32610
• SCHEMBL2474811
• 4-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

• MDL： MFCD08669908
• Inchi： 1S/C11H10N2O/c1-13-7-11(6-12-13)10-4-2-9(8-14)3-5-10/h2-8H,1H3
• InChI Key： AUZCPJSYHVZKQZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.89960

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

4-(1-Methyl-1H-Pyrazol-4-yl)Benzaldehyde: A Comprehensive Overview

4-(1-Methyl-1H-Pyrazol-4-yl)benzaldehyde, also known by its CAS number CAS No. 179055-29-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted pyrazole ring. The pyrazole ring, being a five-membered heterocycle containing two nitrogen atoms, contributes to the compound's versatile chemical properties and reactivity.

The synthesis of 4-(1-Methyl-1H-Pyrazol-4-yl)benzaldehyde has been extensively studied, with researchers exploring various methods to optimize its production efficiency and purity. Recent advancements in catalytic techniques have enabled the synthesis of this compound under mild conditions, making it more accessible for large-scale applications. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating the coupling reactions required for its formation.

In terms of applications, 4-(1-Methyl-1H-Pyrazol-4-yl)benzaldehyde has found utility in the development of advanced materials, including organic semiconductors and optoelectronic devices. Its electronic properties make it a promising candidate for use in thin-film transistor (TFT) applications, where high carrier mobility and stability are critical. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical performance of the resulting materials.

The compound's structure also lends itself well to biological applications. Researchers have investigated its potential as a ligand in metalloenzyme mimics and as a component in drug delivery systems. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

From an environmental standpoint, the synthesis and application of 4-(1-Methyl-1H-Pyrazol-4-yl)benzaldehyde have been evaluated for their sustainability. Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption. The use of renewable feedstocks and bio-based solvents is gaining traction as a means to produce this compound in an environmentally friendly manner.

In conclusion, 4-(1-Methyl-1H-Pyrazol-4-yl)benzaldehyde, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary research. As advancements in synthetic methods and material science progress, this compound is poised to play an increasingly important role in both academic and industrial settings.